3-Chloro-2-cyclopropoxybenzamide

• Molecular Formula: C10H10ClNO2
• Molecular Weight: 211.64 g/mol
• IUPAC Name: 3-chloro-2-cyclopropyloxybenzamide
• InChI: InChI=1S/C10H10ClNO2/c11-8-3-1-2-7(10(12)13)9(8)14-6-4-5-6/h1-3,6H,4-5H2,(H2,12,13)
• InChI Key: MHCWOOUEBTYFTF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2Cl)C(=O)N

Description

3-Chloro-2-cyclopropoxybenzamide is a benzamide derivative characterized by a chloro substituent at the 3-position of the benzene ring and a cyclopropoxy group at the 2-position. This compound’s structure combines electron-withdrawing (chloro) and sterically bulky (cyclopropoxy) substituents, which influence its physicochemical and biological properties. Benzamides are widely studied for their roles in medicinal chemistry, particularly as enzyme inhibitors or receptor modulators due to their ability to mimic peptide bonds .

Comparison with Similar Compounds

Structural and Functional Group Analysis

3-Chlorobenzaldehyde (CAS: 587-04-2)

• Structure : A simple aromatic aldehyde with a chloro substituent at the 3-position.
• Key Differences : Unlike 3-Chloro-2-cyclopropoxybenzamide, this compound lacks the benzamide backbone and cyclopropoxy group. The aldehyde functional group makes it highly reactive, limiting its stability compared to benzamides.
• Applications : Primarily used in chemical synthesis (e.g., pharmaceuticals, agrochemicals) and laboratory settings. Its reactivity poses handling challenges, requiring strict safety protocols .

2-Aminobenzamides

• Structure: Feature an amino group at the 2-position of the benzene ring.
• Key Differences: The amino group enhances hydrophilicity and hydrogen-bonding capacity compared to the cyclopropoxy group in 3-Chloro-2-cyclopropoxybenzamide. This impacts solubility and target-binding specificity.
• Research Findings: 2-Aminobenzamides are extensively studied for glycosylation engineering and glycan analysis due to their interactions with carbohydrate-active enzymes .

Other Benzamide Derivatives (e.g., 941378-50-3)

• Structure: Complex derivatives like 2-chloro-N-[3-[[1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclohexyl]amino]-3-oxopropyl]benzamide incorporate heterocyclic and alkylamino substituents.